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Compound of Interest

Compound Name: 2,3-Difluorobenzaldehyde

Cat. No.: B042452

An In-depth Technical Guide to 2,3-Difluorobenzaldehyde: Safety, Handling, and Storage

This guide provides comprehensive safety, handling, and storage information for 2,3-
Difluorobenzaldehyde (CAS No: 2646-91-5), intended for researchers, scientists, and
professionals in drug development. The information is compiled from various safety data sheets
and chemical suppliers.

Chemical Identification and Properties

2,3-Difluorobenzaldehyde is an organic compound used as an intermediate in the synthesis
of various pharmaceutical agents, including anti-cancer and anti-inflammatory drugs.[1]

Table 1: Chemical Identification

Identifier Value

CAS Number 2646-91-5[1][2][3]
Molecular Formula C7HaF20[1][2][4]
Molecular Weight 142.10 g/mol [2][3]

| Synonyms | 2,3-Difluoro-benzaldehyde[2] |

Table 2: Physical and Chemical Properties
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Property Value

Colorless to light yellow or light orange

Appearance clear liquid[1][5]

Boiling Point 64 - 65 °C @ 17 mmHg[3][5][6]
Flash Point 58 °C (136.4 °F) - closed cup[3]
Density 1.301 g/mL at 25 °C[3][5]
Vapor Density 4.9[7]

| Refractive Index | n20/D 1.499 - 1.50[3][8] |

Hazard Identification and Classification

2,3-Difluorobenzaldehyde is classified as a hazardous substance. It is a flammable liquid and
vapor that can cause skin, eye, and respiratory irritation.[2][9]

Table 3;: GHS Hazard Classification

Category Classification

GHSO02 (Flame), GHS07 (Exclamation

Pictograms
Mark)[2]

Signal Word Warning[2][9][10] or Danger[4]

H226: Flammable liquid and vapour[2][9]
[L0]H315: Causes skin irritation[2][9][10]H319:
Causes serious eye irritation[2][9][10]H335: May

Hazard Statements

cause respiratory irritation[2][9][10]

Flammable liquids (Category 3)[2][9]Skin
irritation (Category 2)[2][9]Serious eye irritation

Hazard Classes (Category 2/2A)[2][9]Specific target organ
toxicity - single exposure (Category 3,
Respiratory tract irritation)[2][9]
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| Precautionary Statements | P261: Avoid breathing dust/fume/gas/mist/vapours/spray[2]
[10]P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing[2][10] |

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling

Personnel should handle 2,3-Difluorobenzaldehyde in a well-ventilated area or outdoors.[6]
[11] Use non-sparking tools and explosion-proof equipment.[6][11] Keep the chemical away
from heat, sparks, open flames, and hot surfaces.[6][10] Ground and bond the container and
receiving equipment to prevent static discharge.[6][10] After handling, wash hands and any
exposed skin thoroughly.[6]

Personal Protective Equipment (PPE)

A comprehensive assessment of workplace hazards should be conducted to determine the
appropriate PPE.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Wear appropriate protective eyeglasses
or chemical safety goggles as described

Eye/Face Protection by OSHA's eye and face protection
regulations in 29 CFR 1910.133 or
European Standard EN166.[6]

Handle with gloves. Gloves must be inspected
Hand Protection prior to use. Use proper glove removal

technique to avoid skin contact.[2]

) ] Wear appropriate protective gloves and clothing
Skin and Body Protection ]
to prevent skin exposure.[6]
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| Respiratory Protection | For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator.[2] Under normal use with adequate ventilation, no protective equipment

is typically needed.[6] |

Storage

Store in a locked-up, well-ventilated place and keep the container tightly closed.[6][10] The
recommended storage temperature is between 2-8°C; one source specifies 4°C, stored under
nitrogen.[1][4] Keep the substance away from incompatible materials.

Table 5: Storage and Incompatible Materials

Category Recommendation

Keep container tightly closed in a dry and
Storage Conditions well-ventilated place.[6][12] Keep away
from heat, sparks, and flame.[6][12]

| Incompatible Materials | Strong oxidizing agents, strong bases, acids, acid chlorides, and acid
anhydrides.[2][6] |

Emergency Procedures
First Aid Measures

In case of exposure, immediate medical attention is advised. Show the safety data sheet to the
attending physician.[2]

 Inhalation: If breathed in, move the person into fresh air. If the person is not breathing, give
artificial respiration. Consult a physician.[2][13]

o Skin Contact: Wash off with soap and plenty of water. Remove all contaminated clothing and
shoes immediately. Consult a physician.[2][6][13]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the
eyelids. Consult a physician.[2][6][13]
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 Ingestion: Never give anything by mouth to an unconscious person.[2] Rinse mouth with
water and get medical attention.[2][6]

Fire-Fighting Measures
As a flammable liquid, 2,3-Difluorobenzaldehyde poses a fire risk. Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[6][13]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][6] Water mist may be used to cool closed containers.[6][13]

e Hazardous Combustion Products: Combustion may produce carbon monoxide (CO), carbon
dioxide (CO2), and gaseous hydrogen fluoride (HF).[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus
(pressure-demand, MSHA/NIOSH approved or equivalent) and full protective gear.[6][13]

Accidental Release Measures

In the event of a spill, specific procedures must be followed to mitigate exposure and
environmental contamination.

o Personal Precautions: Use personal protective equipment.[2] Ensure adequate ventilation
and evacuate personnel to safe areas.[2] Avoid breathing vapors, mist, or gas.[2] Remove all
sources of ignition.[6][13]

e Environmental Precautions: Do not let the product enter drains.[2][12]

o Containment and Cleanup: Soak up the spill with an inert absorbent material such as sand,
silica gel, acid binder, or sawdust.[6][13] Collect the material using spark-proof tools and
place it in a suitable, closed container for disposal.[2][6]

Below is a logical workflow for handling an accidental release of 2,3-Difluorobenzaldehyde.
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Caption: Accidental Spill Response Workflow for 2,3-Difluorobenzaldehyde.
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Toxicological and Ecological Information
Toxicological Information

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[2] No components of this product present at levels greater than
or equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by
IARC.[2]

Acute Toxicity: No data available.

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation upon inhalation.[2]

Reproductive Toxicity: No data available.[2]

Ecological Information

Environmental precautions should be taken to prevent the release of this chemical into drains
or water systems.[2][12]

Disposal Considerations

Dispose of this material and its container at a licensed professional waste disposal service.[2]
Any contaminated packaging should be disposed of as an unused product.[2] This material is
highly flammable, so extra care should be taken during incineration.[2]

Transport Information

2,3-Difluorobenzaldehyde is regulated for transport.

Table 6: Transport Classification
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Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name
Aldehydes,
UN1989 / n.o.s./
DOT (US) 3 ]|
UN1993 Flammable
liquid, n.o.s.
IMDG UN1989 Aldehydes, n.o.s. 3 "

| IATA | UN1989 | Aldehydes, n.o.s. | 3| il |

(Note: UN Number and Proper Shipping Name may vary slightly between suppliers)[2][6][8][14]

Experimental Protocols

The safety data referenced in this guide is typically derived from standardized testing (e.g.,
OECD guidelines). However, detailed experimental protocols for the toxicological and physical
hazard testing of 2,3-Difluorobenzaldehyde are not provided in the publicly available safety
data sheets and product information pages. One patent document outlines a method for its
synthesis but does not detail safety testing procedures.[15] Researchers should consult
specialized toxicology databases or conduct their own assessments according to established
laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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storage]. BenchChem, [2025]. [Online PDF]. Available at:
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and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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